Cas no 2248289-19-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate
• CAS No: 2248289-19-0
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 6430025
• PubChem ID: 165719620
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514438
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate
• 2248289-19-0

• Inchi： 1S/C15H10N2O5/c18-13-9-3-1-2-4-10(9)14(19)17(13)22-15(20)11-7-16-21-12(11)8-5-6-8/h1-4,7-8H,5-6H2
• InChI Key： WDSFBNFBLWSKJX-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=N1)C1CC1

Computed Properties

• Exact Mass: 298.05897142g/mol
• Monoisotopic Mass: 298.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate (CAS No. 2248289-19-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate (CAS No. 2248289-19-0) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, combines a 1,3-dioxo-isoindoline moiety with a cyclopropyl-oxazole carboxylate group, making it a versatile intermediate in organic synthesis. Its unique structural features contribute to its potential applications in drug discovery and material science.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate includes a 1,2-oxazole ring, which is known for its stability and bioactivity. Researchers are particularly interested in this compound due to its potential role as a pharmacophore in the development of novel therapeutics. The presence of the cyclopropyl group enhances its metabolic stability, a critical factor in drug design. This compound is often explored in the context of small-molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine.

In recent years, the demand for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate has increased due to its relevance in cancer research and anti-inflammatory drug development. Scientists are investigating its interactions with specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). These studies are part of a broader effort to address unmet medical needs, a topic frequently searched by professionals in the field. The compound's structure-activity relationship (SAR) is also a subject of ongoing research, as it may lead to the discovery of more potent analogs.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate is synthesized through multi-step reactions involving cyclization and esterification processes. The compound's purity and yield are critical for its application in high-value research. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further studies. These methods are frequently searched by chemists and quality control specialists.

The agrochemical industry has also shown interest in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate, particularly for its potential as a pesticide intermediate. Its structural motifs are similar to those found in commercially successful agrochemicals, making it a candidate for the development of new crop protection agents. This aligns with the growing global focus on sustainable agriculture and reduced environmental impact, topics that are highly relevant in current discussions.

Market dynamics for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate reflect its niche but growing demand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Pricing and availability are often influenced by factors such as raw material costs and regulatory requirements, which are common search queries among procurement professionals. The compound's patent landscape is another area of interest, as it may indicate future commercial opportunities.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,2-oxazole-4-carboxylate (CAS No. 2248289-19-0) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of innovative solutions for global challenges.